Cas no 1261551-69-2 (2-Bromo-5-(bromomethyl)aniline)

• Product Name: 2-Bromo-5-(bromomethyl)aniline
• CAS No: 1261551-69-2
• MF: C₇H₇Br₂N
• MW: 264.945180177689
• CID: 4990219
• Update Time: 2025-10-05

2-Bromo-5-(bromomethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-bromobenzyl bromide
• 2-Bromo-5-(bromomethyl)aniline

• Inchi： 1S/C7H7Br2N/c8-4-5-1-2-6(9)7(10)3-5/h1-3H,4,10H2
• InChI Key： RWGXULSVUAWYTA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(CBr)=CC=1N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• XLogP3: 2.5
• Topological Polar Surface Area: 26

Additional information on 2-Bromo-5-(bromomethyl)aniline

Recent Advances in the Application of 2-Bromo-5-(bromomethyl)aniline (CAS: 1261551-69-2) in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-5-(bromomethyl)aniline (CAS: 1261551-69-2) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This aromatic amine, characterized by its brominated methyl and amino functional groups, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its role in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases. The unique reactivity of this compound, attributed to its bromomethyl and amino groups, enables its incorporation into complex molecular architectures, making it a valuable building block in medicinal chemistry.

One of the most notable applications of 2-Bromo-5-(bromomethyl)aniline is its use in the synthesis of small-molecule inhibitors targeting key enzymes involved in disease pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of potent kinase inhibitors. The researchers utilized the bromomethyl group for selective alkylation of cysteine residues in the active site of the target kinase, leading to enhanced inhibitory activity. This approach not only improved the potency of the inhibitors but also provided insights into the design of covalent inhibitors with improved selectivity profiles.

In addition to its role in kinase inhibitor development, 2-Bromo-5-(bromomethyl)aniline has been employed in the synthesis of antimicrobial agents. A recent study in Bioorganic & Medicinal Chemistry Letters reported the use of this compound as a key intermediate in the preparation of novel quinolone derivatives. These derivatives exhibited broad-spectrum activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum β-lactamase (ESBL)-producing Escherichia coli. The bromomethyl group facilitated the introduction of various substituents, enabling the optimization of pharmacokinetic properties and antibacterial efficacy.

Beyond its applications in drug discovery, 2-Bromo-5-(bromomethyl)aniline has also found utility in chemical biology as a versatile probe for protein labeling and modification. A 2022 study in Angewandte Chemie International Edition described its use in the site-specific modification of proteins via nucleophilic aromatic substitution (SNAr) reactions. The bromomethyl group served as a handle for the attachment of fluorescent tags and other functional moieties, enabling the visualization and tracking of protein dynamics in live cells. This methodology offers a powerful tool for studying protein-protein interactions and cellular signaling pathways.

Despite its promising applications, the handling and storage of 2-Bromo-5-(bromomethyl)aniline require careful consideration due to its potential reactivity and sensitivity to moisture. Recent advancements in synthetic methodologies have addressed these challenges by developing more stable derivatives and optimized reaction conditions. For example, a 2023 publication in Organic Process Research & Development highlighted the use of protective groups to enhance the stability of the compound during large-scale synthesis, thereby facilitating its industrial application.

In conclusion, 2-Bromo-5-(bromomethyl)aniline (CAS: 1261551-69-2) continues to be a valuable asset in chemical biology and pharmaceutical research. Its unique structural features enable diverse applications, from drug discovery to protein engineering. Ongoing research efforts are expected to further expand its utility, particularly in the development of next-generation therapeutics and chemical probes. As the field advances, the integration of this compound into innovative synthetic strategies will undoubtedly contribute to breakthroughs in biomedical science.